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Compound of Interest

Compound Name: 2-(Octyloxy)ethanol

Cat. No.: B167883 Get Quote

For Immediate Reference: Do Not Dispose of 2-(Octyloxy)ethanol Down the Drain or in

General Waste. This chemical must be treated as hazardous waste and disposed of through a

certified hazardous waste management service. Adherence to proper disposal protocols is

crucial for laboratory safety and environmental protection.

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 2-(Octyloxy)ethanol, tailored for researchers, scientists, and drug development

professionals. Following these protocols will ensure compliance with safety regulations and

minimize risks within your laboratory.

Chemical and Safety Data
Proper handling and disposal begin with a clear understanding of the substance's properties

and associated hazards. The following table summarizes key quantitative data for 2-
(Octyloxy)ethanol.
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Property Value Citation

Molecular Formula C10H22O2 [1]

Molecular Weight 174.28 g/mol [1]

GHS Hazard Classifications

Combustible liquid, Harmful if

swallowed, Causes skin

irritation, Causes serious eye

irritation, Toxic if inhaled.

[2]

UN Number (for transport)
2922 (Corrosive liquid, toxic,

n.o.s.)
[3][4]

Biodegradability
Readily biodegradable (96.8%

in 28 days)
[3][4]

Toxicity to Fish (LC50)
140 mg/l (Pimephales

promelas, 96h)
[3]

Toxicity to Daphnia (EC50)
145 mg/l (Daphnia magna,

48h)
[3]

Experimental Protocols: Disposal Procedures
The disposal of 2-(Octyloxy)ethanol must be managed as a hazardous waste stream. The

following protocols outline the necessary steps for its collection, storage, and disposal from a

laboratory setting.

Materials Required
Appropriate Personal Protective Equipment (PPE):

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Designated hazardous waste container (glass or high-density polyethylene), clearly labeled.
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Secondary containment bin.

Hazardous waste labels (provided by your institution's Environmental Health & Safety

department).

Step-by-Step Disposal Protocol
Designate a Waste Container:

Select a clean, compatible, and leak-proof container for the collection of 2-
(Octyloxy)ethanol waste. Glass bottles are often suitable.

The container must have a tight-fitting screw cap to prevent the release of vapors.[2][3]

Ensure the container is properly labeled as "Hazardous Waste" and includes the full

chemical name: "Waste 2-(Octyloxy)ethanol".

Segregate Waste Streams:

Do not mix 2-(Octyloxy)ethanol waste with other incompatible waste streams. For

example, avoid mixing with strong oxidizers.

Collect aqueous waste, halogenated solvents, and non-halogenated solvents in separate

containers.

Accumulate Waste Safely:

Always wear appropriate PPE when handling the chemical and its waste.

Perform all transfers of 2-(Octyloxy)ethanol waste inside a chemical fume hood to

minimize inhalation exposure.

Keep the waste container closed at all times, except when adding waste.[2]

Labeling and Storage:

Attach a completed hazardous waste label to the container. This label should include:

The words "Hazardous Waste"
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The full chemical name and concentration

The date accumulation started

The specific hazards (e.g., "Combustible," "Toxic")

Store the waste container in a designated satellite accumulation area within the laboratory.

Place the container in a secondary containment bin to catch any potential leaks.[2]

Store in a well-ventilated area, away from heat, sparks, and open flames.[2][3][5]

Arrange for Disposal:

Once the waste container is full, or before the established time limit for accumulation is

reached (typically 6-12 months), arrange for a pickup from your institution's certified

hazardous waste disposal service.[3][6]

Follow your institution's specific procedures for requesting a waste pickup.

Spill and Emergency Procedures
Small Spills: In the event of a small spill, absorb the material with a non-combustible

absorbent material like vermiculite, sand, or earth.[7] Collect the contaminated material and

place it in the designated hazardous waste container.[5][6]

Large Spills: For larger spills, evacuate the area and contact your institution's emergency

response team or Environmental Health & Safety department immediately.[2][5]

Do not attempt to clean up large spills without proper training and equipment.

Do not flush spilled material into the sewer system.[2][3][5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-(Octyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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